1-(3-Bromo-4-fluorophenyl)-1-cyanomethanol

• Molecular Formula: C8H5BrFNO
• Molecular Weight: 230.03 g/mol
• IUPAC Name: 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetonitrile
• InChI: InChI=1S/C8H5BrFNO/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3,8,12H
• InChI Key: HEOKIAJTWJGPOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C#N)O)Br)F

Description

1-(3-Bromo-4-fluorophenyl)-1-cyanomethanol is a useful research compound. Its molecular formula is C8H5BrFNO and its molecular weight is 230.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium bisulfite (28.3 g, 271 mmol) in water at 50° C. is treated with 3-bromo-4-fluorobenzaldehyde (45.8 g, 225 mmol), stirred at 50° C. for 2 h, cooled with an ice bath, diluted with ether, treated dropwise with an aqueous solution of sodium cyanide (12.2 g, 248 mmol) over a period of 30 min and stirred at room temperature overnight. The reaction mixture is separated, and the aqueous phase is extracted with ether. The extracts are combined with the organic phase, washed with brine, dried over magnesium sulfate and concentrated to dryness to afford the title compound as a clear oil, 47.6 g (92% yield), identified by NMR analysis. 1H NMR (300 MHz, CDCl3) δ 7.75 (m, 1H), 7.47 (m, 1H), 7.23 (m, 1H), 5.54 (m, 1H), 3.19 (m, 1H).